N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-tosylacetamide

• IUPAC Name: N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-methylphenyl)sulfonylacetamide
• InChI: InChI=1S/C16H16N2O3S2/c1-10-4-6-13(7-5-10)23(20,21)9-15(19)18-16-14(8-17)11(2)12(3)22-16/h4-7H,9H2,1-3H3,(H,18,19)
• InChI Key: DMZCYPQJFPYHMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CC(=O)NC2=C(C(=C(S2)C)C)C#N
• Molecular Formula: C16H16N2O3S2
• Molecular Weight: 348.4 g/mol
• CAS No.: 896306-36-8

Description

N-(3-Cyano-4,5-dimethyl-2-thienyl)acetamide (CAS# 117377-79-4) is a useful research chemical. It has a molecular weight of 194.25 and a molecular formula of C9H10N2OS. The IUPAC name is N-(3-cyano-4,5-dimethylthiophen-2-yl)acetamide.

Molecular Structure Analysis

The molecular structure of N-(3-Cyano-4,5-dimethyl-2-thienyl)acetamide includes a thiophene ring with cyano and acetamide functional groups attached. The compound’s structure was confirmed using 1H, 13C nuclear magnetic resonance (NMR), and liquid chromatography–mass spectrometry (LC–MS) spectra.

Physical and Chemical Properties Analysis

N-(3-Cyano-4,5-dimethyl-2-thienyl)acetamide has a molecular weight of 194.25 and a molecular formula of C9H10N2OS. It has a complexity of 258 and a topological polar surface area of 81.1.

Scientific Research Applications

• Synthetic Chemistry and Material Science :

  • N,N-Dimethylformamide and N,N-dimethylacetamide, compounds related to N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-tosylacetamide, have been utilized as multipurpose reagents for the synthesis of a variety of compounds. These solvents deliver their own H, C, N, and O atoms for synthesis under different experimental conditions (Le Bras & Muzart, 2018).

• Antitumor Applications :

  • A study on the antitumor evaluation of polyfunctionally substituted heterocyclic compounds derived from 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide, a compound closely related to your compound of interest, revealed high inhibitory effects on three human cancer cell lines. This suggests potential applications in cancer research and treatment (Shams et al., 2010).

• Molecular Engineering for Solar Cell Applications :

  • Novel organic sensitizers for solar cell applications have been synthesized, comprising donor, electron-conducting, and anchoring groups. These studies involved compounds with structural similarities to this compound, highlighting its potential in renewable energy research (Kim et al., 2006).